Cas no 2172585-84-9 (N-(2-methylpropyl)-1,2,4-triazin-3-amine)

• Product Name: N-(2-methylpropyl)-1,2,4-triazin-3-amine
• CAS No: 2172585-84-9
• MF: C₇H₁₂N₄
• MW: 152.196980476379
• CID: 6407014
• PubChem ID: 165604472
• Update Time: 2025-05-22

N-(2-methylpropyl)-1,2,4-triazin-3-amine Chemical and Physical Properties

Names and Identifiers

• N-(2-methylpropyl)-1,2,4-triazin-3-amine
• 2172585-84-9
• EN300-1616013

• Inchi： 1S/C7H12N4/c1-6(2)5-9-7-8-3-4-10-11-7/h3-4,6H,5H2,1-2H3,(H,8,9,11)
• InChI Key： XYGOLXKKCWLKCN-UHFFFAOYSA-N
• SMILES： N(C1N=NC=CN=1)CC(C)C

Computed Properties

• Exact Mass: 152.106196400g/mol
• Monoisotopic Mass: 152.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 50.7Ų

Additional information on N-(2-methylpropyl)-1,2,4-triazin-3-amine

N-(2-methylpropyl)-1,2,4-triazin-3-amine (CAS No. 2172585-84-9)

N-(2-methylpropyl)-1,2,4-triazin-3-amine is a versatile organic compound with the CAS registry number 2172585-84-9. This compound belongs to the class of amines and triazines, making it a valuable intermediate in various chemical syntheses. Its structure consists of a triazine ring (a six-membered ring containing three nitrogen atoms) substituted with an N-(2-methylpropyl) group at the 3-position. This substitution pattern imparts unique chemical properties, making it suitable for a wide range of applications in pharmaceuticals, agrochemicals, and materials science.

The synthesis of N-(2-methylpropyl)-1,2,4-triazin-3-amine typically involves nucleophilic substitution or condensation reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production processes. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields. These developments align with the growing demand for sustainable chemical manufacturing practices.

In terms of applications, this compound has shown promise in the development of herbicides and fungicides. Its ability to inhibit key enzymes involved in plant metabolism makes it a potential candidate for agricultural pest control. Recent studies have demonstrated its efficacy against various crop pathogens, highlighting its potential as a safer alternative to traditional chemical pesticides.

Another notable application is in the pharmaceutical industry. The triazine core of N-(2-methylpropyl)-1,2,4-triazin-3-amine serves as a scaffold for designing bioactive molecules targeting various disease pathways. For example, derivatives of this compound have been investigated for their anti-inflammatory and anticancer properties. Preclinical studies suggest that certain analogs exhibit selective cytotoxicity against cancer cells while sparing healthy cells, indicating potential for further drug development.

The electronic properties of this compound also make it interesting for materials science applications. Its ability to act as a ligand in coordination chemistry has led to its use in constructing metal-organic frameworks (MOFs) with applications in gas storage and catalysis. Recent research has focused on optimizing its coordination behavior to enhance MOF stability and functionality.

In conclusion, N-(2-methylpropyl)-1,2,4-triazin-3-amine (CAS No. 2172585-84-9) is a multifaceted compound with significant potential across diverse fields. Its chemical versatility and recent advancements in synthesis and application underscore its importance as a valuable building block in modern chemistry.